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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanol

Cat. No.: B073714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2,2-
dimethylcyclohexanol, with a focus on its boiling and melting points. This document is
intended to serve as a valuable resource for professionals in research, science, and drug
development who may be working with this compound.

Core Physical Properties

2,2-Dimethylcyclohexanol is a cyclic alcohol with the chemical formula CsH160. Its physical
characteristics are crucial for its handling, purification, and application in various chemical
syntheses. The presence of two methyl groups on the second carbon of the cyclohexyl ring
influences its physical properties, including its melting and boiling points.

Data Presentation: Physical Properties of
Dimethylcyclohexanol Isomers

For comparative analysis, the following table summarizes the available physical property data
for 2,2-dimethylcyclohexanol and other dimethylcyclohexanol isomers.
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Compound

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2,2-
Dimethylcyclo
hexanol

1193-46-0

CsH160

128.21

8[1]

Not
Experimentall

y Determined

2,2-
Dimethylcyclo
hexanol
(Predicted)

CsH160

128.21

173.9+3.0

cis-2,3-
Dimethylcyclo
hexanol

CsgH160

128.22

181

trans-2,3-
Dimethylcyclo
hexanol

CsH160

128.22

181

2,6-
Dimethylcyclo
hexanol

(mixture)

5337-72-4

CsH160

128.21

32-33

176

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections detail the standard

experimental methodologies for these measurements.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions to a liquid. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Method 1: Capillary Tube Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)
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e Sample Preparation: A small amount of the crystalline 2,2-dimethylcyclohexanol is finely
ground into a powder.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample,
and the tube is tapped gently to pack the solid into the sealed end. The sample height should
be approximately 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:

o For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an
approximate melting range.

o For a more precise measurement, the apparatus is heated to a temperature about 20 °C
below the expected melting point, and then the heating rate is slowed to 1-2 °C/min as the
melting point is approached.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the last crystal melts is
recorded as the end of the range.

Method 2: Thiele Tube Method

o Sample Preparation and Setup: A capillary tube is loaded as described above and attached
to a thermometer with a rubber band or wire.

o Apparatus Assembly: The thermometer and attached capillary are immersed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil), ensuring the sample is
level with the thermometer bulb.

e Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or
microburner. The design of the tube facilitates convection currents that ensure uniform
heating of the oil bath.
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o Observation and Data Recording: The sample is observed through the oil bath, and the
melting range is recorded as described in the previous method.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Method 1: Distillation Method

» Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,
a condenser, a receiving flask, and a thermometer. The thermometer bulb should be
positioned just below the side arm of the distilling flask to accurately measure the
temperature of the vapor.

o Sample and Heating: The liquid sample (2,2-dimethylcyclohexanol) and a few boiling chips
are placed in the distilling flask. The flask is then heated gently.

o Observation and Data Recording: As the liquid boils, the vapor rises, condenses in the
condenser, and is collected in the receiving flask. The temperature is recorded when it
becomes constant, which indicates the boiling point of the liquid.

Method 2: Capillary Method (Siwoloboff Method)

o Sample Preparation: A small amount of the liquid is placed in a small test tube or a Durham
tube.

o Capillary Insertion: A melting point capillary tube is sealed at one end and placed, open end
down, into the liquid.

o Apparatus Assembly: The test tube is attached to a thermometer and heated in a Thiele tube
or other heating bath.

e Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.

e Cooling and Data Recording: The heat source is removed, and the bath is allowed to cool
slowly. The temperature at which the bubbling stops and the liquid just begins to enter the
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capillary tube is recorded as the boiling point.

Logical Workflow Visualization

In the context of organic chemistry, the reactions of a compound provide a logical workflow that
can be visualized. The acid-catalyzed dehydration of 2,2-dimethylcyclohexanol is a

characteristic reaction that proceeds through a carbocation intermediate, which can then
undergo rearrangement.
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Caption: Acid-catalyzed dehydration of 2,2-dimethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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